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Compound of Interest

Compound Name: 2,3,4,4-Tetramethylhexane

CAS No.: 52897-12-8

Cat. No.: B12656667

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

2,3,4,4-tetramethylhexane, a flammable hydrocarbon. Adherence to these procedures is

critical for ensuring laboratory safety and environmental protection. The following guidelines are

based on general best practices for flammable liquid waste and data from closely related

isomers, given the limited specific data for 2,3,4,4-tetramethylhexane.

Chemical Safety and Hazard Information
While a specific Safety Data Sheet (SDS) for 2,3,4,4-tetramethylhexane is not readily

available, data for the closely related isomer, 2,2,3,4-tetramethylhexane, provides valuable

insight into its physical properties and hazards. As a flammable alkane, 2,3,4,4-
tetramethylhexane should be handled with extreme caution.
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Property
Value (for 2,2,3,4-
tetramethylhexane as a
proxy)

Hazard Classification

Molecular Formula C₁₀H₂₂ -

Boiling Point 157 °C -

Flash Point 41.4 °C
Flammable Liquid (Category 2)

[1]

GHS Hazard Statements
H225: Highly flammable liquid

and vapour.
Physical Hazard[2][3]

GHS Precautionary

Statements (Disposal)

P501: Dispose of

contents/container to an

approved waste disposal plant.

Disposal[2][4]

Note: The physical property data presented is for the isomer 2,2,3,4-tetramethylhexane and

should be used as an estimate for 2,3,4,4-tetramethylhexane.

Experimental Protocol for Disposal
The primary method for the disposal of 2,3,4,4-tetramethylhexane is through a licensed

hazardous waste management company, typically involving incineration.[5] It is illegal to

dispose of flammable liquids down the drain or in regular trash.[5]

Step-by-Step Disposal Procedure:

Waste Identification and Segregation:

Clearly identify the waste as "Waste 2,3,4,4-Tetramethylhexane".

Segregate it from other waste streams, particularly from incompatible materials such as

oxidizers.[5]

Container Selection and Labeling:
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Use a chemically compatible and properly sealed container, such as a glass or metal

container, for waste accumulation.

The container must be in good condition and free from leaks.

Affix a hazardous waste label to the container. The label must include:

The words "Hazardous Waste"

The full chemical name: "2,3,4,4-Tetramethylhexane"

The hazard characteristics (e.g., "Flammable Liquid")

The accumulation start date.

Safe Storage:

Store the waste container in a designated, well-ventilated, and cool area, away from

sources of ignition such as heat, sparks, and open flames.[5]

Ensure the storage area has secondary containment to control any potential spills.

Arrange for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and disposal.

Provide the waste management company with an accurate description of the waste.

Follow all institutional and regulatory requirements for waste handover and

documentation.

Transportation:

Transportation of hazardous waste is regulated and must be performed by a licensed

hauler.[6]

For the purpose of transport, flammable liquids are generally classified under UN 1993

"Flammable liquids, n.o.s." (not otherwise specified).[7][8]
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Disposal Workflow
The following diagram illustrates the logical steps for the proper disposal of 2,3,4,4-
tetramethylhexane.
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On-Site Waste Management

Professional Disposal

1. Identify and Segregate
Waste 2,3,4,4-Tetramethylhexane

2. Select and Label
Compatible Container

3. Store Safely in a
Designated Area

4. Contact EHS or
Licensed Disposal Company

Handover

5. Arrange for Waste Pickup

6. Transport by Licensed Hauler

7. Final Disposal at an
Approved Facility (e.g., Incineration)

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of 2,3,4,4-tetramethylhexane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12656667?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

